![molecular formula C16H14FN3S B5530283 N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methyl-2-pyridinamine](/img/structure/B5530283.png)
N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methyl-2-pyridinamine
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Overview
Description
Synthesis Analysis
The synthesis of compounds related to N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methyl-2-pyridinamine involves multiple steps, including condensation reactions, cyclization, and functional group transformations. For instance, the synthesis of structurally related thiazolopyrimidine derivatives involves the reaction of specific phenyl compounds with appropriate substituted aldehydes, followed by cyclization reactions (Selvam et al., 2012). These synthetic routes highlight the complexity and versatility of synthesizing thiazole-containing compounds.
Molecular Structure Analysis
The molecular structure of compounds similar to N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methyl-2-pyridinamine has been elucidated using techniques like single crystal X-ray diffraction. These studies reveal that such molecules often exhibit planar configurations apart from certain substituted phenyl groups, which may orient perpendicular to the rest of the molecule, influencing their chemical behavior and interactions (Kariuki et al., 2021).
Chemical Reactions and Properties
The chemical reactivity of N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methyl-2-pyridinamine is influenced by its functional groups. The presence of a thiazole ring, a fluorinated aromatic system, and a pyridinamine group contributes to a variety of potential chemical reactions, including nucleophilic substitutions and electrophilic additions. These reactions can further modify the compound, leading to derivatives with varied chemical properties.
Physical Properties Analysis
The physical properties of N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methyl-2-pyridinamine, such as solubility, melting point, and crystallinity, are determined by its molecular structure. The planarity of the molecule, combined with the presence of aromatic systems, might contribute to its potential to form stable crystals, as observed in related compounds (Krishnamurthy et al., 2014).
properties
IUPAC Name |
4-(4-fluoro-3-methylphenyl)-N-(4-methylpyridin-2-yl)-1,3-thiazol-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14FN3S/c1-10-5-6-18-15(7-10)20-16-19-14(9-21-16)12-3-4-13(17)11(2)8-12/h3-9H,1-2H3,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLYUYNMBDHBAQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC2=NC(=CS2)C3=CC(=C(C=C3)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14FN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(4-fluoro-3-methylphenyl)-1,3-thiazol-2-yl]-4-methylpyridin-2-amine |
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